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Optimization Parameters for Spray Application

The tables below summarize key parameters influencing trifloxystrobin spray coverage and efficacy, based

on recent field studies.

Table 1: UAVAS (Drone) Flight Parameters for Spray Deposition [1]

Parameter Effect on Spray Coverage & Deposition
Optimal Range for
Coverage

Flight Speed Slower speeds (e.g., 4 m/s) significantly increase spray

coverage and droplet density.

4 m/s

Droplet Size Finer droplets (150 µm) maximize coverage and

density; larger droplets (350 µm) improve swath
uniformity.

150 µm (for coverage) /

350 µm (for uniformity)

Application
Volume

Higher volumes (e.g., 28.10 L/ha) result in greater
spray coverage.

28.10 L/ha

Flight Altitude Lower altitudes (e.g., 2-2.5 m) reduce drift and improve
deposition on the target.

2 - 2.5 m
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Table 2: Comparative Application Methods & Fungicide Properties [2] [3] [4]

Factor Consideration for Trifloxystrobin

| Application Method | Ground Sprayers typically use higher carrier volumes (e.g., 15 GPa) and show

greater deposition. Drone (UAV) Sprayers use lower volumes (e.g., 2.5-5 GPa) and can be equally effective

for disease control but require careful parameter setup. [2] | | Swath Width | For a DJI T10 drone, a 10-ft

swath width was appropriate. Always verify swath coverage, as deposition can be uneven across the swath,

especially in windy conditions. [2] | | Fungicide Properties | MOA: QoI (Strobilurin), FRAC Group 11. [3]

[5] [4] Mobility: Mesostemic with translaminar movement and vapor phase activity, providing protective

and curative action. [3] | | Resistance Risk | High. Do not make more than three applications per season or

two consecutive applications of the same FRAC code. Always rotate with unrelated fungicides. [5] [4] |

Experimental Protocols for Measuring Efficacy

To ground-truth the efficacy of your spray applications in field trials, you can adopt the following

methodologies from recent research.

1. Measuring Spray Coverage and Deposition [2]

Materials: Spray solution mixed with a fluorescent tracer (e.g., PTSA at 600 ppm) or a visible dye

(e.g., basic violet 10, acid blue 009).
Procedure:

Apply the treated spray solution to experimental plots using your chosen method (e.g., drone
vs. ground).

Place phytochrome spray cards (e.g., 10 per plot) throughout the canopy and on the ground
to determine swath width and uniformity.

Collect leaf samples (e.g., 5 leaves per plot) immediately after application.
Analysis:

Spray Coverage: Analyze the spray cards using image scanning and processing software to
calculate the percentage of surface area covered by dye.

Spray Deposition: Rinse the collected leaves with a known volume of isopropyl alcohol to
dissolve the fluorescent tracer. Measure the fluorescence of the rinseate using a fluorometer

and compare it to a calibration curve to calculate the deposition in µL/cm².
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2. Assessing Fungicide Efficacy on Disease Control [2] [5]

Trial Design: Establish plots in a randomized complete block design with multiple replications (e.g., 4
times). Include a non-treated control plot.

Disease Assessment: For foliar diseases, rate the percent disease severity on specific leaves (e.g.,
the ear leaf in corn) at key growth stages. For example, assess 10 plants per plot at the dough (R4)

stage. [2]
Data Analysis: Analyze disease severity and yield data using mixed model analysis of variance

(ANOVA) to determine if differences between application methods or parameters are statistically
significant.

The following workflow diagram outlines the key steps in this experimental process:
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Troubleshooting & Frequently Asked Questions (FAQs)

Q1: Even with a calibrated drone, my spray coverage is uneven across the swath. What could be

wrong?

Potential Cause: Spray drift and movement, even at low wind speeds (below 4.4 mph), can cause

uneven deposition, often with greater coverage on the downwind edge of the swath. [2]
Solution: Conduct a swath pattern test using water-sensitive papers or spray cards stretched across

the ground before the actual application. Use analysis software (e.g., Swath GobblerTM) to determine
the effective swath width and overlap for your specific drone model and settings. Avoid spraying in

windy conditions.

Q2: Why is my disease control poor despite good spray coverage measured on cards?

Potential Causes:

Application Timing: Trifloxystrobin is best used as a protectant fungicide. Applications made
after disease establishment will have reduced efficacy. [4]

Low Disease Pressure: Efficacy trials can be inconclusive if natural disease pressure is low,
as seen in drought conditions. [2]

Fungicide Resistance: Pathogen populations may have developed resistance to strobilurin
(QoI) fungicides. [4]

Solutions: Ensure applications are made before infection under favorable disease conditions. If
resistance is suspected, rotate to a fungicide with a different FRAC group (not 11) and consider using

pre-formulated mixtures with multiple modes of action. [5] [4]

Q3: How do I choose between a drone and a ground sprayer for my trial?

Decision Factors:

Use a ground sprayer when conditions allow (accessible terrain, no risk of crop damage) and
when the goal is to achieve the highest possible level of canopy deposition. [2]

Opt for a drone for late-season applications on tall crops, in wet or inaccessible fields, or when
a rapid application is needed. Note that drones use lower volumes, so optimization of flight

parameters is critical to match the efficacy of ground rigs. [2] [1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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